Cas no 53618-63-6 (2-Iodo-4-phenylpyrimidine)

• Product Name: 2-Iodo-4-phenylpyrimidine
• CAS No: 53618-63-6
• MF: C₁₀H₇IN₂
• MW: 282.080454111099
• CID: 4826805
• Update Time: 2025-10-31

2-Iodo-4-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-phenylpyrimidine
• 4-Phenyl-2-iodopyrimidine
• 2-Iodo-4-phenylpyrimidine

• Inchi： 1S/C10H7IN2/c11-10-12-7-6-9(13-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： HVCSEQGJHGBWJI-UHFFFAOYSA-N
• SMILES： IC1=NC=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Additional information on 2-Iodo-4-phenylpyrimidine

Comprehensive Overview of 2-Iodo-4-phenylpyrimidine (CAS No. 53618-63-6): Properties, Applications, and Industry Insights

2-Iodo-4-phenylpyrimidine (CAS No. 53618-63-6) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This compound, characterized by its iodine substitution at the 2-position and a phenyl group at the 4-position, serves as a critical building block in organic synthesis. Its molecular formula, C₁₀H₇IN₂, and molecular weight of 282.08 g/mol make it a valuable intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Sonogashira couplings.

In recent years, the demand for halogenated pyrimidines like 2-Iodo-4-phenylpyrimidine has surged, driven by their role in developing kinase inhibitors and anticancer agents. Researchers frequently search for "pyrimidine derivatives in drug discovery" or "iodo-substituted heterocycles," reflecting the compound's relevance in modern medicinal chemistry. Its stability under ambient conditions and compatibility with palladium-catalyzed reactions further enhance its utility in high-throughput synthesis.

The compound's crystal structure and solubility profile (soluble in DMSO, DMF, and THF) have been extensively studied to optimize reaction conditions. A trending topic in 2024 involves "green chemistry approaches for halogenated compounds," where 2-Iodo-4-phenylpyrimidine is explored under solvent-free or catalytic conditions to minimize environmental impact. This aligns with the industry's shift toward sustainable synthesis.

From a commercial perspective, 53618-63-6 is supplied by major chemical vendors with >98% purity, often accompanied by HPLC and NMR certification. FAQs such as "How to store 2-Iodo-4-phenylpyrimidine?" (recommended: inert atmosphere, -20°C) or "alternative reagents for iodine-substituted pyrimidines" are common among synthetic chemists. The compound's MSDS emphasizes standard laboratory safety protocols without classification as hazardous under normal use.

Emerging applications include its use in OLED materials and photocatalysis, leveraging the heavy atom effect of iodine for enhanced luminescence. Patent analyses reveal growing interest in "2-Iodo-4-phenylpyrimidine in material science," particularly for organic semiconductors. Its electronic properties are also being investigated for sensor technologies, a hot topic in nanotechnology forums.

In summary, 2-Iodo-4-phenylpyrimidine (CAS No. 53618-63-6) exemplifies the intersection of pharmaceutical innovation and advanced material design. With ongoing research into its structure-activity relationships and eco-friendly synthesis, this compound remains a cornerstone in both academic and industrial settings. For those exploring "pyrimidine-based scaffolds" or "iodo-functionalized intermediates," it offers unparalleled versatility.